Cas no 880412-70-4 ((5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate
• CAS No: 880412-70-4
• MF: C₁₇H₁₁F₂NO₃
• MW: 315.270951509476
• CID: 6450862
• Update Time: 2025-11-06

(5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate

• Inchi： 1S/C17H11F2NO3/c18-13-7-4-8-14(19)16(13)17(21)22-10-12-9-15(23-20-12)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： RZSRVJQBZWMTQH-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CC=C2)ON=1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate

Comprehensive Analysis of (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate (CAS No. 880412-70-4): Properties and Applications

The compound (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate (CAS No. 880412-70-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and difluorobenzoate ester moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where the introduction of fluorine atoms improves drug-like properties. The compound's CAS No. 880412-70-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate involves multi-step organic reactions, including condensation and esterification. Its oxazole ring contributes to its rigidity, while the difluorobenzoate group enhances its lipophilicity. These characteristics are critical for applications in small-molecule therapeutics and crop protection agents, where precise molecular interactions are required.

From an industrial perspective, CAS No. 880412-70-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to produce this compound with minimal waste, addressing environmental concerns. This aligns with the broader shift toward eco-friendly chemical processes, a topic highly searched in academic and industrial circles.

Another area of interest is the compound's potential role in precision medicine. Its structural versatility allows for modifications that can target specific enzymes or receptors, making it a candidate for personalized therapeutics. The 1,2-oxazole scaffold, in particular, is known for its pharmacological relevance, appearing in several FDA-approved drugs.

In summary, (5-phenyl-1,2-oxazol-3-yl)methyl 2,6-difluorobenzoate (CAS No. 880412-70-4) represents a promising compound at the intersection of medicinal chemistry and material science. Its applications span from drug development to agrochemical innovation, driven by its unique chemical properties. As research progresses, this molecule is likely to play a pivotal role in advancing next-generation therapeutics and sustainable chemistry solutions.